Cas no 11032-49-8 (vitamin K2)

• Product Name: vitamin K2
• CAS No: 11032-49-8
• MF: C₃₁H₄₀O₂
• MW: 444.648109436035
• CID: 48699
• PubChem ID: 5282367
• Update Time: 2025-07-22

vitamin K2 Chemical and Physical Properties

Names and Identifiers

• vitamin K2
• MENATETRANONE
• VK2
• MENAQUINONE
• MENAQUINONE 4
• Menaquinones
• MK-4
• menaquinone (k2)
• Vitamin K2(20) ,MK-4
• VITAMIN K2(MENAQUINONE 4)
• VitaminK2(20),Menatetreone
• 2-methyl-3-((2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl)naphthalene-1,4-dione
• MFCD00079646
• BDBM50423776
• DTXCID3028895
• CHEBI:78277
• Ea-0167
• M2398
• NCGC00181325-01
• 6041-00-5
• DSSTox_RID_80857
• Vitamin MK 4
• MLS000028742
• Menatetrenone [INN:JAN]
• 2-Methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetrenyl)-1,4-naphthoquinone
• Kaytwo
• Menatetrenona
• AKOS037645019
• 2-Methyl-3-tetraprenyl-1,4-naphthoquinone
• Menatetrenonum
• Menadione sodium bisulfite;Vitamin K3 sodium bisulfite
• Menatetrenonum [INN-Latin]
• UNII-27Y876D139
• DSSTox_GSID_45406
• 2-Methyl-3-geranylgeranyl-1,4-naphthoquinone
• NCGC00183125-01
• Kefton-2
• CAS-863-61-6
• AS-56161
• vitamin K2(20)
• 2-Methyl-3-((2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-yl)naphthalene-1,4-dione
• Q192354
• 2-methyl-3-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-yl]-1,4-naphthoquinone
• MK4
• SCHEMBL571912
• E3100
• A935204
• MENATETRENONE [INN]
• Vitamin K2 (TN)
• 2-methyl-3-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl]naphthalene-1,4-dione
• menatetrenone
• DSSTox_CID_28895
• EX-A5474A
• 1,4-Naphthalenedione, 2-methyl-3-((2E,6E,10E)3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-
• Menaquinone-4
• SCHEMBL434553
• 2-Methyl-3-trans-tetraprenyl-1,4-naphthoquinone
• 863-61-6
• DB12148
• Menaquinone K4
• NCGC00181325-03
• MQ-4
• 1,4-Naphthalenedione, 2-methyl-3-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl]-
• Menatetrenona [INN-Spanish]
• CCG-269176
• Menaquinone 4(Mixture of cis-trans isomers)
• MENATETRENONE [JAN]
• 2-Methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-1,4-naphthalenedione
• 1,4-Naphthalenedione, 2-methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-
• MENATETRENONE [MART.]
• Menaquinone (K2), analytical standard
• E-0167
• NS00069524
• K2(sub 20)
• s5082
• Vitamin K2 pound MK-7)
• AMY22672
• HMS2230J06
• MENATETRENONE [WHO-DD]
• 11032-49-8
• Opera_ID_148
• MENAQUINONE-4 [USP-RS]
• 1,4-Naphthalenedione, 2-Methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-, (E,E,E)-
• menaquinone(4)
• Kaytwo n
• Vitamin K2(MK-4);Menaquinone K4
• HY-B2156
• 2-Methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-1,4-naphthochinon
• AS-17910
• D00100
• DTXSID6048969
• Vitamin K2(sub 20)
• Tox21_113413
• MENAQUINONE 4 [MI]
• Glakay
• Menatetrenone (JP17/INN)
• SMR000058955
• 27Y876D139
• Tox21_110567
• CS-0020307
• CHEMBL259223
• 2-Methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-1,4-naphthoquinone
• AKOS025311021
• 6Z-Vitamin K2(20)
• BRD-K75864342-001-14-2
• 6Z-Vitamin K2
• DKHGMERMDICWDU-GHDNBGIDSA-N
• Menatetrenone (JP18/INN)
• DA-75412
• 1ST160175
• 2-Methyl-3-((2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-yl)-1,4-naphthoquinone
• Menatetrenonum (INN-Latin)
• 2-Methyl-3-geranylgeranyl-1,4-naphthoqui none;Glakay;Vitamin K2
• FM25052
• MENAQUINONE-4 (USP-RS)
• (E,E,E)-isomer of menatetrenone
• Menaquinone-4 (Standard)
• HY-B2156R
• MENATETRENONE (MART.)
• vitamin MK-4
• MSK160175
• 2-methyl-3-all-trans-tetraprenyl-1,4-naphthoquinone
• Menatetrenona (INN-Spanish)

• Inchi： 1S/C31H40O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,12,14,16,18-20H,9-11,13,15,17,21H2,1-6H3/b23-14+,24-16+,25-20+
• InChI Key： DKHGMERMDICWDU-GHDNBGIDSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 444.30300
• Monoisotopic Mass: 308.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.045
• Melting Point: 54 °C
• Boiling Point: 448.6 °C at 760 mmHg
• Flash Point: 167.2 °C
• Refractive Index: 1.548
• PSA: 34.14000
• LogP: 8.91790

vitamin K2 Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25; S37/39; S26
• RTECS：QL9279500
• Hazardous Material Identification：
• Storage Condition：20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin K compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin K compounds

Additional information on vitamin K2

The Comprehensive Guide to Vitamin K2 (CAS No. 11032-49-8): Benefits, Sources, and Modern Applications

In recent years, Vitamin K2 (CAS No. 11032-49-8) has gained significant attention for its critical role in bone health, cardiovascular function, and beyond. Often overshadowed by its sibling Vitamin K1, Vitamin K2 is now recognized as a powerhouse nutrient with unique biological activities. This guide delves into the science behind Vitamin K2, its sources, and why it’s becoming a staple in modern wellness routines.

Vitamin K2, chemically identified by CAS No. 11032-49-8, belongs to the menaquinone family. Unlike Vitamin K1, which is primarily involved in blood clotting, Vitamin K2 activates proteins that regulate calcium metabolism. This distinction is crucial for understanding its benefits, such as supporting bone density and preventing arterial calcification. Researchers have identified several forms of Vitamin K2, with MK-4 and MK-7 being the most studied for human health.

One of the hottest topics surrounding Vitamin K2 is its synergy with Vitamin D3. Users frequently search for "Vitamin K2 and D3 benefits" or "best ratio for bone health." Studies suggest that combining these nutrients enhances calcium absorption and directs it to bones rather than soft tissues. This synergy is particularly relevant for aging populations concerned about osteoporosis and heart health, making Vitamin K2 a trending supplement in 2024.

Natural sources of Vitamin K2 include fermented foods like natto, cheese, and egg yolks. However, dietary intake alone often falls short, prompting interest in Vitamin K2 supplements. Searches for "MK-7 vs. MK-4" reflect user curiosity about bioavailability and dosing. MK-7, derived from natto, has a longer half-life and is preferred for sustained effects, while MK-4 is found in animal products and requires more frequent dosing.

Beyond bones and heart health, emerging research links Vitamin K2 to immune support and metabolic health. Queries like "Can Vitamin K2 help with diabetes?" highlight its potential role in insulin sensitivity. Additionally, its anti-inflammatory properties are being explored in contexts like skin aging and cognitive function, aligning with the growing demand for holistic health solutions.

For those considering supplementation, quality matters. Look for products with all-trans MK-7, the bioactive form, and third-party testing. Phrases like "best Vitamin K2 brand" or "how to take Vitamin K2" dominate search engines, underscoring the need for clear, science-backed guidance. Always consult a healthcare provider, especially if taking anticoagulants, as Vitamin K2 may interact with these medications.

In conclusion, Vitamin K2 (CAS No. 11032-49-8) is a multifaceted nutrient with expanding applications in preventive health. Whether you’re addressing bone strength, cardiovascular risks, or exploring its newer benefits, staying informed is key. As research evolves, so does the promise of Vitamin K2—making it a cornerstone of modern nutritional science.